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Compound of Interest

Compound Name:
2-CHLORO-5-

FLUOROBENZOXAZOLE

Cat. No.: B183587 Get Quote

Essential Safety and Handling Guide for 2-
CHLORO-5-FLUOROBENZOXAZOLE
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 2-CHLORO-5-
FLUOROBENZOXAZOLE (CAS No. 135533-78-7). Given the absence of a specific Safety

Data Sheet (SDS) for this compound, the following recommendations are based on best

practices for handling structurally similar halogenated aromatic compounds and are intended to

ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 2-CHLORO-5-FLUOROBENZOXAZOLE. The following table summarizes the

required equipment.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 or OSHA

29 CFR 1910.133 standards. A

face shield should be worn in

addition to goggles when there

is a risk of splashing.

To protect eyes and face from

potential splashes, dust, or

vapors which may cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). Double-gloving is

recommended.

To prevent skin contact and

absorption of the chemical.

Aromatic and halogenated

hydrocarbons can degrade

some glove materials.

Body Protection
A chemically resistant lab coat

or gown.

To protect the skin from

contamination and prevent the

transfer of the chemical

outside the laboratory.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulate

filter (conforming to EN 143)

should be used if handling

outside of a certified chemical

fume hood, or if dust or

aerosols are generated.

To prevent inhalation of

potentially irritating or harmful

dusts and vapors.

Footwear Closed-toe shoes.
To protect the feet from

potential spills.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize exposure and

environmental impact.

Handling Protocol:
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Preparation:

Ensure a certified chemical fume hood is operational and available for all handling

procedures.

Verify that an eyewash station and safety shower are accessible and unobstructed.

Assemble all necessary equipment and reagents before commencing work.

Don all required personal protective equipment as detailed in the table above.

Handling:

Conduct all weighing and transferring of 2-CHLORO-5-FLUOROBENZOXAZOLE within

the chemical fume hood to minimize inhalation exposure.

Avoid the formation of dust and aerosols.

Keep the container tightly closed when not in use.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.[2]

The storage area should be clearly labeled with the chemical name and hazard symbols.

Disposal Plan:

Waste Segregation:

2-CHLORO-5-FLUOROBENZOXAZOLE is a halogenated organic compound and must

be disposed of as hazardous waste.

Segregate waste containing this chemical from non-halogenated, aqueous, and other

incompatible waste streams.
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Waste Collection:

Collect all contaminated materials, including empty containers, used PPE, and disposable

labware, in a designated and properly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene).

Final Disposal:

Arrange for the disposal of the hazardous waste through a licensed and approved waste

disposal company.

Never dispose of 2-CHLORO-5-FLUOROBENZOXAZOLE down the drain or in the

general trash.[2]

Emergency Procedures
Spill Response Workflow
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Workflow for Handling 2-CHLORO-5-FLUOROBENZOXAZOLE Spills

Immediate Actions

Personal Protection

Containment & Cleanup

Waste Management

Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size & Hazard

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

Carefully Collect Contaminated Material

Decontaminate Spill Area

Package Waste in Labeled Container

Dispose as Hazardous Waste
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Caption: Workflow for responding to a chemical spill.
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First Aid Measures:

In case of skin contact: Immediately remove contaminated clothing and wash the affected

area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.[1][2]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

including under the eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1][2]

In case of inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[1][2]

In case of ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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